Cas no 1806792-84-6 (2-Amino-5-chloro-6-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 2-Amino-5-chloro-6-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806792-84-6
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4917159
• Update Time: 2025-06-13

2-Amino-5-chloro-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-6-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C6H5ClF2N2O/c7-2-1-3(12)6(10)11-4(2)5(8)9/h1,5,12H,(H2,10,11)
• InChI Key： UVIMWYALIFKSKR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N)N=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-chloro-6-(difluoromethyl)-3-hydroxypyridine

Comprehensive Overview of 2-Amino-5-chloro-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806792-84-6)

2-Amino-5-chloro-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806792-84-6) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, featuring amino, chloro, difluoromethyl, and hydroxy substituents, contributes to its reactivity and potential applications in drug discovery and crop protection.

The growing interest in 2-Amino-5-chloro-6-(difluoromethyl)-3-hydroxypyridine is driven by its role in the development of novel antimicrobial agents and herbicides. Researchers are particularly intrigued by its ability to modulate enzyme activity and interact with biological targets, making it a valuable scaffold for designing next-generation therapeutics. Recent studies highlight its potential in addressing antibiotic resistance, a pressing global health concern, by targeting unique bacterial pathways. Additionally, its difluoromethyl group enhances metabolic stability, a critical factor in improving the efficacy of agrochemicals.

From a synthetic chemistry perspective, CAS No. 1806792-84-6 presents intriguing challenges and opportunities. The compound's chloro and hydroxy groups allow for selective functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the current trend in fragment-based drug design, where small molecular fragments are optimized for specific biological interactions. Moreover, the incorporation of fluorine atoms, a hallmark of modern medicinal chemistry, improves bioavailability and target binding affinity, making this compound a focal point for structure-activity relationship (SAR) studies.

In the agrochemical sector, 2-Amino-5-chloro-6-(difluoromethyl)-3-hydroxypyridine is being explored for its herbicidal properties. With increasing demand for sustainable farming solutions, this compound's potential to act as a selective herbicide offers a promising avenue for reducing environmental impact. Its mode of action, which differs from traditional herbicides, could help mitigate the rise of herbicide-resistant weeds, a major challenge in modern agriculture. Researchers are also investigating its compatibility with precision agriculture technologies, aiming to minimize chemical usage while maximizing crop yields.

The commercial viability of CAS No. 1806792-84-6 is underscored by its scalability and compatibility with green chemistry principles. Manufacturers are adopting catalytic processes and solvent-free reactions to produce this compound efficiently, reducing waste and energy consumption. These advancements resonate with the broader push toward environmentally friendly synthesis, a key concern for regulatory bodies and consumers alike. Furthermore, the compound's stability under various storage conditions enhances its appeal for industrial applications.

Looking ahead, 2-Amino-5-chloro-6-(difluoromethyl)-3-hydroxypyridine is poised to play a pivotal role in interdisciplinary research. Collaborations between chemists, biologists, and material scientists are unlocking new possibilities, from drug delivery systems to advanced materials. As the scientific community continues to explore its potential, this compound exemplifies the convergence of innovation and practicality, addressing some of the most pressing challenges in health and agriculture today.